![molecular formula C22H29N3O2 B2665322 N-cyclohexyl-1-(4-ethoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide CAS No. 900002-39-3](/img/structure/B2665322.png)
N-cyclohexyl-1-(4-ethoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of aromaticity in the pyrrolopyrazine core, the flexibility of the cyclohexyl and ethoxyphenyl groups, and the polarity of the carboxamide group. The presence of these diverse functional groups could potentially give the compound interesting chemical properties .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions. For example, the carboxamide group could participate in hydrolysis or condensation reactions. The ethoxyphenyl group could undergo reactions typical of ethers and aromatic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of both polar (carboxamide) and nonpolar (cyclohexyl, ethoxyphenyl) groups could give the compound unique solubility properties .Scientific Research Applications
- Epacadostat (A) : This compound is currently in a phase 3 clinical trial for patients with unresectable or metastatic melanoma. It acts as an inhibitor of indoleamine 2,3-dioxygenase, a key enzyme involved in immune regulation .
- Inhibitors of RNA Polymerase : Compounds (B and C) derived from N-substituted amidoximes have shown potent inhibition of Escherichia coli RNA polymerase. These inhibitors play a crucial role in antimicrobial drug development .
- Metal Ion Chelating Ligands : N-substituted amidoximes serve as key intermediates in the synthesis of amidines and metal ion chelating ligands. Their coordination chemistry finds applications in catalysis, materials science, and bioinorganic chemistry .
- Oseltamivir Prodrug (E) : Developed as an anti-influenza agent, this compound exhibits favorable pharmacokinetics due to its N-substituted amidoxime structure. Prodrugs like this aim to enhance cell permeability and oral bioavailability .
- Oxadiazolones and Oxadiazoles : N-substituted amidoximes are versatile building blocks for synthesizing heterocycles. They participate in the formation of oxadiazolones (thiones), oxadiazoles, and other related compounds .
- Researchers have developed a convenient one-pot approach for synthesizing N-substituted amidoximes from secondary amides or intermediate amides. This method allows for the rapid preparation of N-aryl and N-alkyl amidoximes under mild conditions and short reaction times .
- N-(p-ethoxyphenyl)-2-azetidinones have been synthesized through ketene-imine cycloadditions. These compounds hold potential in medicinal chemistry and may exhibit interesting biological activities .
Medicinal Chemistry and Drug Development
Coordination Chemistry and Ligand Design
Prodrug Candidates for Improved Pharmacokinetics
Heterocyclic Synthesis
One-Pot Synthesis Methodology
Azetidinone Synthesis
Future Directions
properties
IUPAC Name |
N-cyclohexyl-1-(4-ethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O2/c1-2-27-19-12-10-17(11-13-19)21-20-9-6-14-24(20)15-16-25(21)22(26)23-18-7-4-3-5-8-18/h6,9-14,18,21H,2-5,7-8,15-16H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWISVTLGHJVIHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2C3=CC=CN3CCN2C(=O)NC4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-1-(4-ethoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide |
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